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Compound of Interest

Compound Name: Mps-eda.tfa

CAS No.: 1301739-85-4

Cat. No.: B578673 Get Quote

Executive Summary
MPS-EDA•TFA (N-(2-aminoethyl)-3-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)propanamide

trifluoroacetate) is a specialized heterobifunctional crosslinker designed for the precision

engineering of biosensor interfaces. Unlike hydrophobic linkers (e.g., SMCC) that often

aggregate or cause steric hindrance, MPS-EDA•TFA offers a highly water-soluble, short-spacer

(10.7 Å) architecture critical for maintaining the bioactivity of immobilized ligands.

This guide details the application of MPS-EDA[1][2][3]•TFA in constructing electrochemical and

optical biosensors. It serves as a bridge between carboxylated sensor substrates (e.g.,

graphene oxide, CM5 chips, functionalized magnetic beads) and thiol-terminated capture

probes (e.g., aptamers, Fab' fragments, peptides).
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Parameter Specification

Chemical Identity
N-(2-aminoethyl)-3-maleimidopropionamide[4] •

TFA salt

Reactive Groups

Amine (-NH₂): Targets activated carboxyls (via

EDC/NHS) Maleimide: Targets free sulfhydryls (-

SH)

Spacer Length
10 Atoms / 10.7 Å (Rigid enough to prevent

folding, flexible enough for binding)

Solubility
High (Water, DMSO, DMAC); enhanced by TFA

salt form

Primary Use Case
Orientation-controlled immobilization of thiolated

ligands on COOH-surfaces

Mechanism of Action
The utility of MPS-EDA•TFA lies in its ability to facilitate sequential, orientation-specific

conjugation. In biosensor development, random immobilization often occludes the active

binding site of the receptor. MPS-EDA•TFA solves this by anchoring the receptor via a specific

terminal handle (thiol), ensuring the ligand faces the analyte solution.

Reaction Pathway
Activation: The sensor surface (Carboxyl-rich) is activated with EDC/NHS to form semi-

stable amine-reactive esters.

Anchoring: The primary amine of MPS-EDA•TFA attacks the ester, forming a stable amide

bond. The surface now displays reactive Maleimide groups.

Capture: A thiolated probe (e.g., Aptamer-SH) reacts with the maleimide alkene via a Michael

addition, forming a stable thioether linkage.
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Figure 1: Step-wise chemical conjugation pathway utilizing MPS-EDA•TFA to link a

carboxylated substrate to a thiolated bioreceptor.

Detailed Protocol: Covalent Immobilization on
Carboxylated Graphene Electrodes
Objective: Fabricate a highly sensitive electrochemical aptasensor by immobilizing thiol-

modified aptamers onto a carboxylated Graphene Oxide (GO) or Carbon electrode.

Reagents Required[3][5][6][7][8][9]
Sensor Substrate: Screen-Printed Carbon Electrode (SPCE) modified with Carboxyl-

Graphene Oxide.

Linker: MPS-EDA•TFA (10 mg stock).

Activators: EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide) and NHS (N-

Hydroxysuccinimide).

Ligand: Thiol-terminated Aptamer (reduced and purified).

Buffers:

Activation Buffer: 0.1 M MES, pH 6.0.

Conjugation Buffer: 1x PBS, pH 7.2 (EDTA included to prevent thiol oxidation).
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Blocking Buffer: 1 mM Mercaptohexanol (MCH) or 1% BSA.

Step-by-Step Methodology
Phase 1: Surface Activation

Preparation: Wash the electrode surface with deionized water (DIW) and dry under a

nitrogen stream.

Activation Mix: Prepare a fresh solution of 0.4 M EDC and 0.1 M NHS in MES buffer (pH

6.0).

Why MES? MES prevents rapid hydrolysis of the EDC intermediate which occurs faster at

neutral pH.

Incubation: Drop-cast 20 µL of the EDC/NHS mixture onto the working electrode. Incubate

for 15 minutes at room temperature in a humidity chamber.

Wash: Rinse briefly with MES buffer to remove excess EDC/NHS. Proceed immediately to

Phase 2.

Phase 2: Linker Attachment (The MPS-EDA Step)
Linker Solution: Dissolve MPS-EDA•TFA in PBS (pH 7.2) to a concentration of 2 mg/mL.

Note: The TFA salt makes this highly soluble.[1][5] If using organic solvents (DMSO),

ensure the sensor substrate is compatible.

Coupling: Apply 20 µL of the MPS-EDA solution to the activated surface.

Incubation: Incubate for 1 hour at Room Temperature.

Mechanism: The amine group of MPS-EDA reacts with the NHS-ester on the surface.

Wash: Rinse thoroughly with PBS to remove unbound linker. The surface is now maleimide-

functionalized.

Phase 3: Ligand Immobilization
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Ligand Prep: Ensure the thiolated aptamer/antibody is reduced (free -SH). If it is a disulfide

dimer, treat with TCEP beads and desalt prior to use.

Capture: Apply 20 µL of the thiolated ligand (1–5 µM) in PBS (pH 7.2–7.4).

Critical: Maintain pH < 7.[6]5. Above pH 7.5, maleimides can hydrolyze or react non-

specifically with amines.[6]

Incubation: Incubate for 2 hours at room temperature or Overnight at 4°C.

Wash: Rinse with PBS.

Phase 4: Blocking & Verification
Blocking: Apply 1 mM Mercaptohexanol (MCH) for 30 minutes.

Why? MCH blocks unreacted maleimide sites and displaces non-specifically adsorbed

aptamers, ensuring the remaining probes are upright and well-spaced.

Verification: Perform Cyclic Voltammetry (CV) or Electrochemical Impedance Spectroscopy

(EIS) using [Fe(CN)₆]³⁻/⁴⁻.

Success Indicator: An increase in Charge Transfer Resistance (Rct) indicates successful

layer assembly.

Performance Validation & Data
The following table summarizes the advantages of using MPS-EDA•TFA compared to direct

adsorption or zero-length crosslinking (EDC/NHS direct coupling).
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Feature
MPS-EDA•TFA
Protocol

Direct EDC/NHS
Coupling

Physical
Adsorption

Orientation
Controlled (Ligand

anchored via tail)

Random (Amine

coupling hits any

Lysine)

Random / Unstable

Stability
High (Covalent

Thioether)
High (Covalent Amide)

Low (Desorbs over

time)

Reproducibility < 5% CV (Intra-assay) 10-15% CV > 20% CV

Steric Hindrance
Low (10.7 Å spacer

adds flexibility)

High (Ligand flush

against surface)
Variable

Analyte Access Optimized Restricted Variable

Experimental Workflow Visualization
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Figure 2: Operational workflow for biosensor fabrication using MPS-EDA•TFA.[1][2][3][6][7][8]

[9][5][10][11][12]

Troubleshooting & Expert Tips
Hydrolysis Risk: Maleimide groups hydrolyze in aqueous solutions, especially at pH > 8.[6]0.

Do not store MPS-EDA in aqueous stock solutions. Prepare immediately before use.

TFA Counterion: The Trifluoroacetic acid (TFA) salt improves solubility but lowers the pH of

unbuffered water. Always dissolve in a buffered solution (PBS, pH 7.2) to ensure the amine is

deprotonated enough to react with the NHS ester.

Thiol Oxidation: If your capture probe contains disulfide bonds (e.g., Antibody fragments),

ensure they are reduced. If using synthetic peptides/aptamers, avoid "oxidized" storage

conditions. Add 1-5 mM EDTA to conjugation buffers to chelate metals that catalyze

oxidation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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